Cas no 2891597-55-8 (methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate)
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2891597-55-8
- PS-19418
- methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
- F93701
-
- Inchi: 1S/C11H11ClO3S/c1-14-11(13)7-4-9(12)8-6-15-2-3-16-10(8)5-7/h4-5H,2-3,6H2,1H3
- InChI Key: PUXFBWBECGLVIS-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OC)=CC2=C1COCCS2
Computed Properties
- Exact Mass: 258.0117431g/mol
- Monoisotopic Mass: 258.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.8Ų
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027OQA-500mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 500mg |
$951.00 | 2025-02-13 | |
| Aaron | AR027OQA-1g |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 1g |
$1427.00 | 2025-02-13 | |
| Aaron | AR027OQA-100mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 100mg |
$343.00 | 2025-02-13 | |
| Aaron | AR027OQA-250mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 250mg |
$571.00 | 2025-02-13 | |
| 1PlusChem | 1P027OHY-100mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 100mg |
$329.00 | 2024-05-06 | |
| 1PlusChem | 1P027OHY-250mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 250mg |
$551.00 | 2024-05-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV1145-100mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 100mg |
¥1978.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV1145-250mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 250mg |
¥3297.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV1145-500mg |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 500mg |
¥5494.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV1145-1g |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate |
2891597-55-8 | 97% | 1g |
¥8244.0 | 2024-04-20 |
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
Research Brief on Methyl 6-Chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate (CAS: 2891597-55-8)
Methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate (CAS: 2891597-55-8) is a synthetic compound of growing interest in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further pharmacological investigation. This research brief consolidates the latest findings related to this compound, providing insights into its current status and future directions.
The compound belongs to the benzoxathiepine class, characterized by a fused heterocyclic structure incorporating oxygen and sulfur atoms. Its unique scaffold has attracted attention for its potential to modulate biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent synthetic efforts have focused on optimizing the yield and purity of methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate, with advancements in catalytic methods and green chemistry approaches.
In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes implicated in neurodegenerative pathways. Preliminary data suggest its ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapeutics. However, comprehensive pharmacokinetic and toxicological profiles remain under investigation, with recent studies employing advanced analytical techniques such as LC-MS/MS to quantify its metabolism and distribution.
Structural-activity relationship (SAR) studies have begun to elucidate the importance of the chloro and carboxylate substituents in mediating biological interactions. Computational modeling has complemented these efforts, predicting binding affinities to putative protein targets. Notably, the compound's stability under physiological conditions has been a focus of recent research, with findings indicating reasonable half-life in simulated biological matrices.
Current challenges in the development of methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate include optimizing its selectivity and reducing potential off-target effects. Recent patent filings indicate growing commercial interest in this chemical entity, with applications ranging from pharmaceutical intermediates to potential lead compounds. Collaborative research initiatives are now exploring its derivatives to enhance therapeutic potential while maintaining favorable physicochemical properties.
Future research directions likely include expanded biological screening against diverse target panels, formulation development for enhanced bioavailability, and detailed mechanistic studies. The compound's versatility as a synthetic building block also suggests potential applications in materials science, though this remains an underexplored area. As investigations progress, methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate may emerge as a valuable tool compound or therapeutic candidate in the coming years.
2891597-55-8 (methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate) Related Products
- 139995-70-3(Benzoic acid, 4-[(2-butoxy-2-oxoethyl)thio]-2-chloro-, butyl ester)
- 1344255-26-0(2-chloro-6-(ethylsulfanyl)benzoic acid)
- 120101-48-6(1,3-BENZENEDICARBOXYLIC ACID, 2-CHLORO-4-(METHYLTHIO)-, 3-METHYL ESTER)
- 886973-19-9(methyl 2-chloro-5-(methylsulfanyl)benzoate)
- 111986-07-3(Benzoic acid, 2-chloro-4-(ethylthio)-, methyl ester)
- 139995-71-4(Benzoic acid, 2-chloro-4-[(2-methoxy-2-oxoethyl)thio]-, propyl ester)
- 208512-56-5(Benzoic acid, 2,5-dichloro-4-[(2-methoxy-2-oxoethyl)thio]-)
- 623927-91-3(Benzoic acid, 2-chloro-3-(methoxymethyl)-4-(methylthio)-)
- 2920080-43-7(methyl 2-(benzylthio)-5-chlorobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)